![molecular formula C12H10N4O3S B2769519 4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide CAS No. 1021262-55-4](/img/structure/B2769519.png)
4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide, also known as thioflavin T, is a fluorescent dye that is commonly used in scientific research for its ability to bind to amyloid fibrils. It has been extensively studied for its potential use in the detection and diagnosis of various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.
Scientific Research Applications
Anti-Inflammatory and Analgesic Agents
- Novel compounds derived from the same chemical family as 4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide have been synthesized and shown to possess significant anti-inflammatory and analgesic activities. These compounds were identified as effective cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Advanced Glycation End-Products Formation
- Methylglyoxal, a related compound, modifies arginine and lysine residues in proteins, leading to the formation of advanced glycation end-products, which are associated with diabetes and neurodegenerative diseases complications (Nemet, Varga-Defterdarović, & Turk, 2006).
Antitumor Agents
- Synthesis of novel derivatives, including those structurally related to 4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide, has led to the discovery of dual inhibitors of dihydrofolate reductase and thymidylate synthase, showing promise as antitumor agents (Gangjee, Lin, Kisliuk, & McGuire, 2005).
Luminescence and Responsive Properties
- Certain pyridyl substituted compounds related to this chemical family exhibit aggregation-enhanced emission and multi-stimuli-responsive properties, potentially useful in material sciences (Srivastava et al., 2017).
Histone Deacetylase Inhibition
- Compounds structurally similar have been identified as isotype-selective histone deacetylase inhibitors, showing potential as anticancer drugs (Zhou et al., 2008).
Antimicrobial and Antifungal Activities
- Novel thiopyrimidine-glucuronide compounds, structurally related to the given chemical, have demonstrated promising biological activities, including antimicrobial and antifungal properties (Wanare, 2022).
Antihypertensive Activity
- Derivatives of 4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide have been synthesized and shown to possess antihypertensive properties (Rana, Kaur, & Kumar, 2004).
properties
IUPAC Name |
4-[(6-hydroxy-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)methylideneamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4O3S/c13-9(17)6-1-3-7(4-2-6)14-5-8-10(18)15-12(20)16-11(8)19/h1-5H,(H2,13,17)(H3,15,16,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCMSELYWWAKPGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N)N=CC2=C(NC(=S)NC2=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.